N-(2,3-dihydro-1H-inden-5-yl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide

• Molecular Formula: C25H31N3O
• Molecular Weight: 389.5 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-3-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]propanamide
• InChI: InChI=1S/C25H31N3O/c29-25(26-24-12-11-22-9-4-10-23(22)20-24)13-15-28-18-16-27(17-19-28)14-5-8-21-6-2-1-3-7-21/h1-3,5-8,11-12,20H,4,9-10,13-19H2,(H,26,29)/b8-5+
• InChI Key: ZQEQBRYAHFGBFC-VMPITWQZSA-N
• Isomeric SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CCN3CCN(CC3)C/C=C/C4=CC=CC=C4
• SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CCN3CCN(CC3)CC=CC4=CC=CC=C4

Description

N-(2,3-dihydro-1H-inden-5-yl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. This compound has been extensively studied for its potential therapeutic applications in various neurological disorders such as schizophrenia, attention deficit hyperactivity disorder (ADHD), and drug addiction.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide is a selective antagonist of the dopamine D4 receptor. The dopamine D4 receptor is primarily found in the prefrontal cortex, which is involved in cognitive processes such as working memory, attention, and decision-making. By blocking the dopamine D4 receptor, N-(2,3-dihydro-1H-inden-5-yl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide is thought to improve cognitive function and reduce drug-seeking behavior.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide has been shown to have a number of biochemical and physiological effects. For instance, it has been shown to increase dopamine release in the prefrontal cortex, which is thought to improve cognitive function. It has also been shown to reduce dopamine release in the nucleus accumbens, which is involved in drug-seeking behavior.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1H-inden-5-yl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide in lab experiments is its selectivity for the dopamine D4 receptor. This allows researchers to specifically target this receptor and study its effects on cognitive function and drug addiction. However, one limitation of using this compound is its potential for off-target effects, as it may also interact with other receptors in the brain.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1H-inden-5-yl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide. One direction is to further investigate its potential therapeutic applications in neurological disorders such as schizophrenia, ADHD, and drug addiction. Another direction is to study its effects on other brain regions and receptors, as well as its potential interactions with other drugs. Additionally, future research could focus on developing more selective and potent dopamine D4 receptor antagonists for use in clinical settings.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide involves the reaction of 2,3-dihydroindene-5-carboxylic acid with 4-(3-bromoprop-2-en-1-yl)piperazine in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). The resulting intermediate is then treated with N-(tert-butoxycarbonyl)-3-aminopropanol and trifluoroacetic acid (TFA) to obtain the final product.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide has been extensively studied for its potential therapeutic applications in various neurological disorders. For instance, it has been shown to have antipsychotic properties in animal models of schizophrenia. It has also been investigated for its potential use in the treatment of ADHD, as it has been shown to improve cognitive function in animal models. Additionally, it has been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.